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Compound of Interest

Compound Name: Copper Fluor-4

Cat. No.: B12386175

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core photophysical
properties of Copper Fluor-4 (CF4), a fluorescent probe highly selective for cuprous ions
(Cu™). This document summarizes key quantitative data, details experimental protocols for
characterization, and visualizes associated signaling pathways and workflows.

Core Photophysical Properties of Copper Fluor-4

Copper Fluor-4 is a fluorescent sensor built on a rhodol dye scaffold. Its fluorescence is
significantly enhanced upon binding to Cu*, making it a valuable tool for detecting labile copper
pools in biological systems. The mechanism of this fluorescence enhancement involves the
disruption of photoinduced electron transfer (PET) upon coordination of Cu*.

Quantitative Data Summary

The following table summarizes the key photophysical properties of Copper Fluor-4.
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Property

Value (Free CF4)

Value (CF4-Cu+

Reference(s)
Complex)

Excitation Wavelength
(Aex)

~415 nm, 488 nm

~415 nm, 488 nm

Emission Wavelength

~660 Nm ~660 Nm
(Aem)
Quantum Yield (®) 0.04 0.38
Dissociation Constant

- 29x10713M
(Kd)
Fluorescence

- ~10-fold

Enhancement

Molar Extinction

Coefficient (g)

Not available in

literature

Not available in

literature

Fluorescence Lifetime

M

Not available in

literature

Not available in

literature

Note: The Molar Extinction Coefficient and Fluorescence Lifetime for Copper Fluor-4 are not

readily available in the reviewed literature. Experimental protocols for their determination are

provided in the following section.

Mechanism of Action and Signaling

The fluorescence of Copper Fluor-4 is quenched in its free form due to photoinduced electron

transfer. The binding of a cuprous ion (Cu*) to the nitrogen and sulfur-rich receptor of the probe

inhibits this process, leading to a significant increase in fluorescence intensity. This highly

selective and high-affinity binding allows for the detection of labile Cu* pools within complex

biological environments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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